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Compound of Interest

Compound Name: N-methacryloyl-L-proline

Cat. No.: B032726 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Poly(N-methacryloyl-L-proline) (PMLP) is a synthetic polymer incorporating the

amino acid L-proline in its side chains. This structure imparts unique properties, such as

biocompatibility and potential thermoresponsiveness, making it a polymer of interest for

applications in biomaterials, drug delivery systems, and tissue engineering. The molecular

weight and molecular weight distribution (polydispersity) of PMLP are critical parameters that

significantly influence its physicochemical properties, including its solution viscosity, thermal

behavior, and in vivo performance. Accurate characterization of these parameters is therefore

essential for quality control, material specification, and predicting functional behavior.

This application note details the primary methods for determining the molecular weight of

PMLP: Size Exclusion Chromatography coupled with Multi-Angle Light Scattering (SEC-MALS)

for absolute molecular weight determination, and capillary viscometry for determining the

viscosity-average molecular weight.

Method 1: Size Exclusion Chromatography with
Multi-Angle Light Scattering (SEC-MALS)
SEC-MALS is the preferred method for obtaining an accurate and comprehensive analysis of

the molecular weight distribution of polymers. It combines the size-based separation of SEC

with the absolute molecular weight measurement capabilities of MALS, eliminating the need for

column calibration with polymer standards of the same composition.
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Principle Size Exclusion Chromatography (SEC), also known as Gel Permeation

Chromatography (GPC), separates polymer molecules based on their hydrodynamic volume in

solution.[1] Larger molecules elute from the chromatography column faster than smaller

molecules. The addition of a Multi-Angle Light Scattering (MALS) detector allows for the

determination of the absolute weight-average molecular weight (Mw) for each fraction eluting

from the column by measuring the intensity of scattered light at various angles. A concentration

detector, typically a differential refractive index (dRI) detector, is used simultaneously to

measure the concentration of the polymer in each fraction.
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Polymer Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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